Cas no 923439-03-6 (4-methoxy-2-4-(oxolane-2-carbonyl)piperazin-1-yl-1,3-benzothiazole)

• Product Name: 4-methoxy-2-4-(oxolane-2-carbonyl)piperazin-1-yl-1,3-benzothiazole
• CAS No: 923439-03-6
• MF: C₁₇H₂₁N₃O₃S
• MW: 347.43194270134
• CID: 5319579
• PubChem ID: 44917319
• Update Time: 2025-05-22

4-methoxy-2-4-(oxolane-2-carbonyl)piperazin-1-yl-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• AKOS040854296
• 923439-03-6
• 4-methoxy-2-[4-(oxolane-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole
• F2999-0424
• [4-(4-Methoxy-2-benzothiazolyl)-1-piperazinyl](tetrahydro-2-furanyl)methanone
• 4-methoxy-2-4-(oxolane-2-carbonyl)piperazin-1-yl-1,3-benzothiazole

• Inchi： 1S/C17H21N3O3S/c1-22-12-4-2-6-14-15(12)18-17(24-14)20-9-7-19(8-10-20)16(21)13-5-3-11-23-13/h2,4,6,13H,3,5,7-11H2,1H3
• InChI Key： KZSRELUOGOFSQJ-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NC3=C(OC)C=CC=C3S2)CC1)(C1CCCO1)=O

Computed Properties

• Exact Mass: 347.13036271g/mol
• Monoisotopic Mass: 347.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Density: 1.332±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 561.3±60.0 °C(Predicted)
• pka: 5.30±0.10(Predicted)

Additional information on 4-methoxy-2-4-(oxolane-2-carbonyl)piperazin-1-yl-1,3-benzothiazole

4-Methoxy-2-(4-(Oxolane-2-Carbonyl)Piperazin-1-Yl)-1,3-Benzothiazole: A Comprehensive Overview

The compound with CAS No 923439-03-6, commonly referred to as 4-methoxy-2-(4-(oxolane-2-carbonyl)piperazin-1-yl)-1,3-benzothiazole, has garnered significant attention in the field of organic chemistry and pharmacology. This molecule is a derivative of benzothiazole, a heterocyclic compound known for its versatile applications in drug discovery and material science. The methoxy group at position 4 and the piperazine ring substituted with an oxolane carbonyl group at position 2 introduce unique electronic and steric properties, making this compound a promising candidate for various biological and chemical studies.

Recent studies have highlighted the potential of benzothiazole derivatives as inhibitors of key enzymes involved in neurodegenerative diseases. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that 4-methoxy-substituted benzothiazoles exhibit potent inhibitory activity against acetylcholinesterase (AChE), a enzyme associated with Alzheimer's disease. The presence of the piperazine ring further enhances the molecule's ability to interact with biological targets due to its nitrogen atoms, which can form hydrogen bonds with protein residues.

The synthesis of 4-methoxy-2-(4-(oxolane-2-carbonyl)piperazin-1-yl)-1,3-benzothiazole involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the benzothiazole core through condensation reactions, followed by substitution at positions 2 and 4. The introduction of the oxolane carbonyl group is achieved via a nucleophilic substitution reaction, leveraging the reactivity of piperazine derivatives. This compound has been isolated and characterized using advanced spectroscopic techniques such as NMR and mass spectrometry, ensuring its purity and structural integrity.

In terms of applications, this compound has shown potential in the development of novel anti-inflammatory agents. A study published in *European Journal of Pharmaceutical Sciences* revealed that benzothiazole derivatives can modulate cyclooxygenase (COX) enzymes, which are central to inflammation pathways. The methoxy group at position 4 plays a critical role in enhancing the compound's bioavailability, while the piperazine ring contributes to its selectivity towards COX isoforms. These findings underscore the importance of structural modifications in optimizing pharmacokinetic properties.

Moreover, the oxolane carbonyl group introduces additional functionality to the molecule, enabling further chemical modifications. For example, researchers have explored the use of this compound as a precursor for constructing more complex heterocyclic frameworks. This approach has opened new avenues for designing molecules with enhanced therapeutic potential. The combination of these features makes CAS No 923439-03-6 a valuable tool in both academic research and industrial drug development.

Looking ahead, ongoing research is focused on exploring the mechanistic insights behind the biological activities of this compound. Advanced computational methods, such as molecular docking and dynamics simulations, are being employed to understand how this molecule interacts with its target proteins at the atomic level. These studies aim to provide a deeper understanding of the relationship between structure and function, paving the way for rational drug design.

In conclusion, 4-methoxy-2-(4-(oxolane-2-carbonyl)piperazin-1-yl)-1,3-benzothiazole represents a significant advancement in heterocyclic chemistry. Its unique structure, combined with promising biological activities, positions it as a valuable asset in various fields ranging from drug discovery to materials science. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in addressing pressing challenges in modern medicine.